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Compound of Interest

Compound Name: DL-Tryptophan-d3

Cat. No.: B12403972

Get Quote

For Immediate Release

An in-depth overview of DL-Tryptophan-d3, a deuterated analog of the essential amino acid

tryptophan, tailored for researchers, scientists, and drug development professionals. This guide

details its chemical properties, applications as an internal standard in analytical methodologies,

and its role in tracing metabolic pathways.

Introduction
DL-Tryptophan-d3 is a stable isotope-labeled version of DL-tryptophan, an essential amino

acid vital for numerous biological functions, including protein synthesis and as a precursor for

the neurotransmitter serotonin and the neurohormone melatonin. The incorporation of three

deuterium atoms into the tryptophan molecule renders it an invaluable tool in analytical and

metabolic research, primarily as an internal standard for mass spectrometry-based

quantification and as a tracer in metabolic studies. Its use significantly enhances the accuracy

and precision of analytical methods by correcting for variations during sample preparation and

analysis.
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The chemical properties of DL-Tryptophan-d3 are fundamental to its application in research. A

summary of its key characteristics is presented below.

Property Value Reference

Chemical Name
2-amino-2,3,3-trideuterio-3-

(1H-indol-3-yl)propanoic acid
[1]

Synonyms

(±)-Tryptophan-d3, 1H-Indole-

3-alanine-d3, DL-α-Amino-3-

indolepropionic Acid-d3,

Tryptophan-α,β,β-d3

[1][2]

CAS Number 340257-61-6 [1][2]

Molecular Formula C₁₁D₃H₉N₂O₂ [1]

Molecular Weight 207.24 g/mol [1][2]

Exact Mass 207.1087 Da [1]

Appearance
White to off-white or pale

brown solid powder
[3][4]

Melting Point

289-290 °C (decomposes) (for

non-deuterated DL-

Tryptophan)

[3][5]

Solubility

Slightly soluble in water.

Soluble in methanol:water

(7:3). Slightly soluble in

aqueous acid.

[4][5][6]

Isotopic Purity >95% (for L-Tryptophan-d3) [4]

Storage Temperature +4°C [7]

Applications in Research
DL-Tryptophan-d3 serves as a critical tool in various research applications, primarily due to its

utility as an internal standard in quantitative analytical methods.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12403972/docs?utm_src=pdf-body#dl-tryptophan-d3-a-comprehensive-technical-guide-for-researchers
https://www.lgcstandards.com/US/en/p/TRC-T947202
https://www.lgcstandards.com/US/en/p/TRC-T947202
https://www.scbt.com/p/d-l-tryptophan-d3-340257-61-6
https://www.lgcstandards.com/US/en/p/TRC-T947202
https://www.scbt.com/p/d-l-tryptophan-d3-340257-61-6
https://www.lgcstandards.com/US/en/p/TRC-T947202
https://www.lgcstandards.com/US/en/p/TRC-T947202
https://www.scbt.com/p/d-l-tryptophan-d3-340257-61-6
https://www.lgcstandards.com/US/en/p/TRC-T947202
https://www.chemimpex.com/products/00483
https://www.lgcstandards.com/medias/sys_master/root/h0c/hbc/10971264155678/COA_TRC-T947213-25MG_ST-WB-CERT-6625719-1-1-1/COA-TRC-T947213-25MG-ST-WB-CERT-6625719-1-1-1.PDF
https://www.chemimpex.com/products/00483
https://www.sigmaaldrich.com/TW/zh/product/sigma/t3300
https://www.lgcstandards.com/medias/sys_master/root/h0c/hbc/10971264155678/COA_TRC-T947213-25MG_ST-WB-CERT-6625719-1-1-1/COA-TRC-T947213-25MG-ST-WB-CERT-6625719-1-1-1.PDF
https://www.sigmaaldrich.com/TW/zh/product/sigma/t3300
https://www.sigmaaldrich.com/TW/zh/product/aldrich/162698
https://www.lgcstandards.com/medias/sys_master/root/h0c/hbc/10971264155678/COA_TRC-T947213-25MG_ST-WB-CERT-6625719-1-1-1/COA-TRC-T947213-25MG-ST-WB-CERT-6625719-1-1-1.PDF
https://www.lgcstandards.com/CZ/en/p/TRC-T947202
https://www.benchchem.com/product/b12403972/docs?utm_src=pdf-body#dl-tryptophan-d3-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Internal Standard for Mass Spectrometry (MS): In liquid chromatography-tandem mass

spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), DL-
Tryptophan-d3 is added to biological samples at a known concentration at the beginning of

the sample preparation process. Since it is chemically identical to the endogenous

tryptophan but has a different mass, it co-elutes during chromatography and is detected

separately by the mass spectrometer. This allows for accurate quantification of the native

tryptophan by correcting for any loss of analyte during sample extraction, processing, and

injection, as well as for variations in instrument response.[8]

Metabolic Tracing: As a stable isotope-labeled compound, DL-Tryptophan-d3 can be used

as a tracer to study the metabolic fate of tryptophan in vivo and in vitro. By tracking the

incorporation of the deuterium label into various metabolites, researchers can elucidate the

dynamics of metabolic pathways such as the serotonin and kynurenine pathways.

Tryptophan Metabolic Pathways
Tryptophan is a precursor to several biologically active molecules. The two primary metabolic

routes are the serotonin pathway and the kynurenine pathway.

Serotonin Synthesis Pathway
A minor but crucial metabolic route for tryptophan is its conversion to the neurotransmitter

serotonin (5-hydroxytryptamine). This pathway is central to the regulation of mood, sleep, and

appetite.

Tryptophan 5-Hydroxytryptophan (5-HTP)

 Tryptophan
 hydroxylase Serotonin (5-HT)

 Aromatic L-amino acid
 decarboxylase Melatonin

 Multi-step
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Serotonin Synthesis Pathway

Kynurenine Pathway
The vast majority of dietary tryptophan is metabolized through the kynurenine pathway, which

leads to the production of various bioactive compounds, including kynurenine, kynurenic acid,
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and quinolinic acid, as well as the essential coenzyme nicotinamide adenine dinucleotide

(NAD+).
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Kynurenine Metabolic Pathway
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The following section outlines a general protocol for the quantification of tryptophan in plasma

samples using DL-Tryptophan-d3 as an internal standard with LC-MS/MS.

Preparation of Stock and Working Solutions
DL-Tryptophan-d3 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and

dissolve an appropriate amount of DL-Tryptophan-d3 in methanol.

Tryptophan Calibration Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve

an appropriate amount of non-labeled DL-Tryptophan in methanol.

Working Solutions: Prepare a series of calibration standards by serially diluting the

Tryptophan stock solution with methanol:water (1:1, v/v) to achieve a concentration range

that covers the expected physiological concentrations in the samples. Prepare a working

internal standard solution by diluting the DL-Tryptophan-d3 stock solution to a fixed

concentration (e.g., 1 µg/mL) in the same diluent.

Sample Preparation (Protein Precipitation)
Thaw frozen plasma samples on ice.

To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

Add 10 µL of the DL-Tryptophan-d3 working internal standard solution.

Add 300 µL of ice-cold acetonitrile to precipitate the proteins.[9]

Vortex the mixture for 30 seconds.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a new tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

Vortex briefly and centrifuge again to pellet any remaining particulates.
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Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Conditions
The following are typical starting conditions that may require optimization for specific

instrumentation.

Parameter Condition

LC Column
C18 reversed-phase column (e.g., 100 mm x 2.1

mm, 2.6 µm particle size)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient

Start with 5% B, ramp to 95% B over 5 minutes,

hold for 2 minutes, return to 5% B and re-

equilibrate for 3 minutes.

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MS/MS Transitions

Tryptophan:m/z 205.1 → 188.1 (quantifier),

205.1 → 146.1 (qualifier)DL-Tryptophan-d3:m/z

208.1 → 191.1 (quantifier)

Other MS Parameters

Optimize cone voltage, collision energy, and

other source parameters for maximum signal

intensity for both the analyte and the internal

standard. For example, a cone voltage of 14 V

has been used for tryptophan analysis.[10] The

mass spectrometer should be set to unit

resolution.[10]
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The overall process for the quantitative analysis of tryptophan using DL-Tryptophan-d3 as an

internal standard is depicted in the following workflow diagram.
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LC-MS/MS Workflow for Tryptophan

Conclusion
DL-Tryptophan-d3 is an indispensable tool for researchers in drug development and metabolic

studies. Its use as an internal standard ensures high-quality, reliable quantitative data for

tryptophan, while its properties as a stable isotope-labeled compound facilitate the detailed

investigation of complex metabolic pathways. This guide provides a foundational understanding

of DL-Tryptophan-d3's chemical properties and a practical framework for its application in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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